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Compound of Interest

Compound Name: 5,6-Dimethyl-2,3-dihydropyrazine

Cat. No.: B095150 Get Quote

Physical Properties of 5,6-Dimethyl-2,3-
dihydropyrazine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 5,6-
Dimethyl-2,3-dihydropyrazine, a heterocyclic organic compound of interest in various

chemical and pharmaceutical research domains. This document outlines its boiling point and

density, supported by detailed experimental protocols for their determination.

Core Physical Properties
The physical characteristics of 5,6-Dimethyl-2,3-dihydropyrazine are crucial for its handling,

purification, and application in synthetic chemistry and materials science. The primary physical

constants are summarized below.

Physical Property Value Conditions

Boiling Point 60-63 °C at 18 Torr[1]

173.2 °C at 760 mmHg[2]

Density 1.02 g/cm³ Predicted[1][2]
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Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standard laboratory procedures for measuring the boiling point and

density of liquid organic compounds like 5,6-Dimethyl-2,3-dihydropyrazine.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and reliable method for its determination is the distillation method.[3][4]

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus. This typically includes a round-

bottom flask, a heating mantle, a distillation head with a port for a thermometer, a condenser,

and a receiving flask.

Sample Preparation: Place a small volume of 5,6-Dimethyl-2,3-dihydropyrazine into the

round-bottom flask, along with a few boiling chips to ensure smooth boiling.

Heating: Begin to gently heat the flask. The liquid will start to vaporize.

Temperature Measurement: Position the thermometer bulb just below the side arm of the

distillation head to accurately measure the temperature of the vapor that is in equilibrium with

the boiling liquid.

Data Recording: The temperature will rise and then stabilize. The constant temperature

observed during the collection of the distillate is recorded as the boiling point of the

substance.[4] It is important to note the atmospheric pressure at the time of the experiment,

as boiling point is pressure-dependent.

Determination of Density
Density is a fundamental physical property defined as the mass of a substance per unit

volume.[5] For a liquid, it can be accurately determined using a pycnometer or a volumetric

flask.

Methodology:
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Mass of Empty Container: Accurately weigh a clean, dry volumetric flask of a known volume

(e.g., 10 mL) on an analytical balance.

Mass of Container with Sample: Carefully fill the volumetric flask to the calibration mark with

5,6-Dimethyl-2,3-dihydropyrazine. Ensure the temperature of the liquid is recorded. Weigh

the filled flask.

Calculation: The mass of the liquid is the difference between the mass of the filled flask and

the empty flask. The density is then calculated by dividing the mass of the liquid by its known

volume.[6]

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedures for determining

the boiling point and density of 5,6-Dimethyl-2,3-dihydropyrazine.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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